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Compound of Interest

Compound Name: Methyl 2-hydroxy-4-methylvalerate

Cat. No.: B1265614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-hydroxy-4-methylvalerate (CAS No. 40348-72-9) is a volatile compound with

potential applications in the fragrance and flavor industry.[1] It is primarily recognized for its

sweet, fruity, and somewhat musty odor profile.[2] This document provides detailed application

notes and experimental protocols for the evaluation and use of Methyl 2-hydroxy-4-
methylvalerate in fragrance formulations, intended for researchers and scientists in the field.

While primarily used as a flavoring agent, its olfactory characteristics suggest potential for

specific applications in perfumery.[3][4]

Olfactory Profile and Chemical Properties
Methyl 2-hydroxy-4-methylvalerate possesses a complex odor profile characterized by the

following notes:

Primary: Sweet, Fruity[2]

Secondary: Musty, Caramellic, Buttery[2][5]

Its chemical and physical properties are summarized in the table below.
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Property Value Reference

CAS Number 40348-72-9 [2][3][4][5]

Molecular Formula C7H14O3 [2][5]

Molecular Weight 146.18 g/mol [2][5]

Appearance Colorless liquid [2]

Odor Sweet, fruity, musty [2]

Boiling Point 72.00 °C @ 10.00 mm Hg [4]

Flash Point 150.00 °F (65.56 °C) [4]

Vapor Pressure
0.247000 mmHg @ 25.00 °C

(est.)
[4]

Specific Gravity
0.95100 to 0.95700 @ 20.00

°C
[4]

Refractive Index
1.42500 to 1.43500 @ 20.00

°C
[4]

Solubility
Slightly soluble in water;

soluble in fat and ethanol.
[2][5]

Application in Fragrance Formulation
While some sources indicate Methyl 2-hydroxy-4-methylvalerate is "not for fragrance use" at

levels recommended for flavoring, its potential as a fragrance ingredient in specific contexts

warrants investigation.[4] It is mainly used as a spice and cosmetic additive in products like

perfumes, soaps, shampoos, and skin care products to impart a fragrant and refreshing scent.

[3]

Potential Uses:
Fruity Accords: Its inherent fruity character can be used to enhance or introduce novel

nuances to fruity fragrance compositions, particularly those featuring apple, pear, or tropical

fruit notes.
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Gourmand Fragrances: The sweet, caramellic, and buttery facets make it a candidate for

gourmand-type scents, where it can contribute to creamy and confectionery effects.

Modifier for Floral and Woody Notes: In trace amounts, it may serve to soften and round out

the profiles of floral or woody accords, adding a subtle, sweet complexity.

Synergistic Effects:
Methyl 2-hydroxy-4-methylvalerate is likely to blend well with other fruity esters, lactones,

and vanilla-type materials. Its combination with ingredients such as ethyl acetoacetate, ethyl

maltol, and vanillin could create interesting and novel gourmand accords.

Experimental Protocols
The following protocols are designed to systematically evaluate the potential of Methyl 2-
hydroxy-4-methylvalerate in fragrance applications.

Protocol 1: Olfactory Evaluation of Raw Material
Objective: To determine the detailed odor profile and intensity of Methyl 2-hydroxy-4-
methylvalerate.

Materials:

Methyl 2-hydroxy-4-methylvalerate

Ethanol (perfumer's grade)

Glass smelling strips

Graduated pipettes

Beakers

Procedure:

Prepare a 10% dilution of Methyl 2-hydroxy-4-methylvalerate in ethanol.

Dip a clean smelling strip into the dilution, ensuring it is saturated but not dripping.
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Allow the solvent to evaporate for approximately 10-15 seconds.

Evaluate the odor of the strip at different time intervals (top note, middle note, and base note)

over a period of several hours.

Record detailed olfactory descriptors, intensity (on a scale of 1-10), and any changes in the

odor profile over time.

Protocol 2: Evaluation in a Simple Fragrance Accord
Objective: To assess the impact and blending properties of Methyl 2-hydroxy-4-
methylvalerate within a basic fragrance structure.

Materials:

Methyl 2-hydroxy-4-methylvalerate (10% dilution in ethanol)

Standard fragrance ingredients for a simple fruity accord (e.g., ethyl acetate, isoamyl

acetate, aldehyde C-14)

Ethanol (perfumer's grade)

Glass vials

Digital scale

Procedure:

Create a simple fruity base accord according to a known formula.

Prepare several variations of this accord, each containing a different concentration of the

Methyl 2-hydroxy-4-methylvalerate dilution (e.g., 0.1%, 0.5%, 1.0%, 2.0%).

Create a control sample of the base accord without the test material.

Label all vials clearly.

Allow the blends to mature for at least 48 hours.
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Evaluate the olfactory profile of each variation against the control on smelling strips, noting

any changes in the overall scent, the introduction of new facets, and the impact on the

original ingredients.

Protocol 3: Stability and Performance in a Product Base
Objective: To determine the stability and performance of Methyl 2-hydroxy-4-methylvalerate
in a representative consumer product base (e.g., a simple shampoo or lotion).

Materials:

Methyl 2-hydroxy-4-methylvalerate

Unfragranced shampoo or lotion base

Control fragrance oil (without the test material)

Test fragrance oil (containing a known percentage of the test material)

Glass beakers

Stirring rods

Incubator or oven for accelerated stability testing

Procedure:

Prepare two batches of the product base.

In the first batch, incorporate the control fragrance oil at a typical concentration (e.g., 0.5%).

In the second batch, incorporate the test fragrance oil at the same concentration.

Mix both batches thoroughly until the fragrance is homogeneously dispersed.

Divide each batch into two sets of samples.

Store one set of control and test samples at room temperature, protected from light.
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Store the second set of samples under accelerated aging conditions (e.g., 40°C) for a period

of 4 weeks.

Evaluate the odor of all samples weekly, comparing the test samples to the controls. Note

any discoloration, changes in viscosity, or significant alterations in the fragrance profile,

which may indicate instability.
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Caption: Experimental workflow for fragrance ingredient evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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